Cas no 1804381-28-9 (Methyl 3-bromo-4-cyano-5-formylbenzoate)

Methyl 3-bromo-4-cyano-5-formylbenzoate is a versatile aromatic ester featuring multiple functional groups, including bromo, cyano, and formyl substituents. This compound serves as a valuable intermediate in organic synthesis, particularly in pharmaceutical and agrochemical applications, due to its reactivity and structural diversity. The bromo and cyano groups enable further functionalization via cross-coupling or nucleophilic substitution reactions, while the formyl group offers opportunities for condensation or reduction. Its ester moiety enhances solubility in organic solvents, facilitating downstream modifications. The compound's well-defined reactivity profile makes it useful for constructing complex heterocycles or fine-tuning molecular scaffolds in medicinal chemistry research.
Methyl 3-bromo-4-cyano-5-formylbenzoate structure
1804381-28-9 structure
Product Name:Methyl 3-bromo-4-cyano-5-formylbenzoate
CAS No:1804381-28-9
MF:C10H6BrNO3
MW:268.063541889191
CID:4706190
Update Time:2025-06-06

Methyl 3-bromo-4-cyano-5-formylbenzoate Chemical and Physical Properties

Names and Identifiers

    • Methyl 3-bromo-4-cyano-5-formylbenzoate
    • Inchi: 1S/C10H6BrNO3/c1-15-10(14)6-2-7(5-13)8(4-12)9(11)3-6/h2-3,5H,1H3
    • InChI Key: TYGZNMCNLFLMGF-UHFFFAOYSA-N
    • SMILES: BrC1=CC(C(=O)OC)=CC(C=O)=C1C#N

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 3
  • Complexity: 309
  • Topological Polar Surface Area: 67.2

Experimental Properties

  • Density: 1.7±0.1 g/cm3
  • Boiling Point: 426.1±45.0 °C at 760 mmHg
  • Flash Point: 211.5±28.7 °C
  • Vapor Pressure: 0.0±1.0 mmHg at 25°C

Methyl 3-bromo-4-cyano-5-formylbenzoate Security Information

Methyl 3-bromo-4-cyano-5-formylbenzoate Pricemore >>

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